BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-
Bromophenylboronic Acid Pinacol Ester

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

2-(4-Bromophenyl)-4,4,5,5-
Compound Name:

tetramethyl-1,3,2-dioxaborolane
CAS No.: 68716-49-4

Cat. No.: B1278184

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Bromophenylboronic acid pinacol ester, a
key reagent in modern organic synthesis, particularly in the realm of pharmaceutical and
materials science. This document details its chemical and physical properties, provides explicit
experimental protocols for its synthesis and application in Suzuki-Miyaura cross-coupling
reactions, and explores its role in the development of bioactive molecules.

Core Properties and Specifications

4-Bromophenylboronic acid pinacol ester, also known as 2-(4-bromophenyl)-4,4,5,5-
tetramethyl-1,3,2-dioxaborolane, is a crystalline solid widely utilized in palladium-catalyzed
cross-coupling reactions. Its pinacol ester group offers enhanced stability compared to the
corresponding boronic acid, making it easier to handle and purify while still providing excellent
reactivity.
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Property Value Reference
CAS Number 68716-49-4 [1]
Molecular Formula C12H16BBrO2 [1]
Molecular Weight 283.0 g/mol [1]
Appearance Wh'ite to off-white crystalline

solid
Melting Point 85-89 °C
Purity >98% [1]

Synthesis of 4-Bromophenylboronic Acid Pinacol

Ester: Experimental Protocol

The following protocol is a general method for the synthesis of arylboronic acid pinacol esters
from the corresponding aryl halide. This specific example is adapted for the synthesis of 4-

Bromophenylboronic acid pinacol ester.

Reaction Scheme:

4-Bromophenylboronic Acid

Solvent (e.g., Diethyl Ether)\ Room Temperature, 24h
+ MgSO04 (drying agent) )

Pinacol

4-Bromophenylboronic Acid Pinacol Ester

Click to download full resolution via product page

Caption: Synthesis of 4-Bromophenylboronic acid pinacol ester.

Materials:

» 4-Bromophenylboronic acid

© 2026 BenchChem. All rights reserved. 2/9

Tech Support


https://www.scbt.com/p/4-bromophenylboronic-acid-pinacol-ester-68716-49-4
https://www.scbt.com/p/4-bromophenylboronic-acid-pinacol-ester-68716-49-4
https://www.scbt.com/p/4-bromophenylboronic-acid-pinacol-ester-68716-49-4
https://www.scbt.com/p/4-bromophenylboronic-acid-pinacol-ester-68716-49-4
https://www.benchchem.com/product/b1278184/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-bromophenylboronic-acid-pinacol-ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Pinacol

¢ Anhydrous Magnesium Sulfate (MgSOa)

e Anhydrous Diethyl Ether

e Argon or Nitrogen gas

o Standard laboratory glassware (oven-dried)
e Magnetic stirrer

Procedure:

o To an oven-dried flask under an inert atmosphere (Argon or Nitrogen), add 4-
bromophenylboronic acid (1 equivalent), pinacol (1.2 equivalents), and anhydrous
magnesium sulfate (1.5 equivalents).[2]

o Add anhydrous diethyl ether to the flask.[2]

 Stir the suspension at room temperature for 24 hours.[2]

o Upon completion, filter the reaction mixture to remove the magnesium sulfate.
o Concentrate the filtrate under reduced pressure to obtain the crude product.

e The crude product can be further purified by recrystallization or column chromatography
(e.g., using a hexane/ethyl acetate solvent system) to yield the pure 4-Bromophenylboronic
acid pinacol ester.[3]

Application in Suzuki-Miyaura Cross-Coupling:
Experimental Protocol

4-Bromophenylboronic acid pinacol ester is a cornerstone reagent for the synthesis of biaryl
compounds via the Suzuki-Miyaura cross-coupling reaction. This reaction forms a carbon-
carbon bond between the aryl group of the boronic ester and an aryl or vinyl halide.

General Reaction Workflow:
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Combine Reactants:
- 4-Bromophenylboronic acid pinacol ester
- Aryl Halide (e.g., Aryl Bromide)
- Base (e.g., K2C0O3, Cs2C0O3)
- Solvent (e.g., Dioxane/Water)

!

Add Palladium Catalyst
(e.g., Pd(PPh3)4, Pd(dppf)CI2)

Heat Reaction Mixture
(e.g., 80-100 °C)

(Aqueous Workup and Extraction)

!

Purification
(Column Chromatography or Recrystallization)

Click to download full resolution via product page
Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.
Materials:
¢ 4-Bromophenylboronic acid pinacol ester (1 equivalent)
e Aryl halide (e.g., 1-bromo-4-nitrobenzene) (1.1 equivalents)

o Palladium catalyst (e.g., Pd(PPhs)s, 2-5 mol%)

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1278184/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-bromophenylboronic-acid-pinacol-ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Base (e.g., K2COs, Cs2CO0s, 2-3 equivalents)

Solvent system (e.qg., 1,4-dioxane and water, 4:1)

Inert gas (Argon or Nitrogen)

Standard laboratory glassware for reflux

Procedure:

In a round-bottom flask, combine 4-Bromophenylboronic acid pinacol ester, the aryl halide,
and the base.

e Evacuate and backfill the flask with an inert gas three times.
e Add the solvent system and the palladium catalyst to the flask.

e Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the reaction progress by
thin-layer chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature.

e Perform an aqueous workup by adding water and extracting the product with an organic
solvent (e.g., ethyl acetate).

» Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure.

 Purify the crude product by column chromatography or recrystallization to obtain the desired
biaryl compound.[3]

Role in Drug Discovery: Synthesis of Kinase
Inhibitors

4-Bromophenylboronic acid pinacol ester is a valuable building block in the synthesis of
complex organic molecules, including those with significant biological activity. Its utility is
particularly evident in the development of kinase inhibitors, a class of drugs that target protein
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kinases involved in cell signaling pathways. Dysregulation of these pathways is a hallmark of
many diseases, including cancer.

One such example is in the synthesis of analogues of ABT-869, a multi-targeted receptor
tyrosine kinase (RTK) inhibitor.[4] RTKs are crucial for cell proliferation, differentiation, and
survival. Their aberrant activation is a common driver of tumor growth. The synthesis of such
inhibitors often involves a key Suzuki-Miyaura coupling step to construct the core biaryl
scaffold.

Signaling Pathway Inhibition:

The following diagram illustrates the general principle of how a kinase inhibitor, synthesized
using building blocks like 4-Bromophenylboronic acid pinacol ester, can disrupt a cancer-
related signaling pathway.
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Caption: Inhibition of a generic RTK signaling pathway by a kinase inhibitor.
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This simplified diagram shows that by inhibiting the RTK at the cell surface, the kinase inhibitor
prevents the downstream signaling cascade that ultimately leads to gene transcription
responsible for cell proliferation and survival. The ability to synthesize a diverse library of such
inhibitors, often facilitated by versatile reagents like 4-Bromophenylboronic acid pinacol ester,
is crucial for structure-activity relationship (SAR) studies and the development of potent and
selective cancer therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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